1,5-Anhydrosorbitol-13C

• Molecular Formula: C6H12O5
• Molecular Weight: 165.15 g/mol
• InChI: InChI=1S/C6H12O5/c7-1-4-6(10)5(9)3(8)2-11-4/h3-10H,1-2H2/t3-,4+,5+,6+/m0/s1/i2+1
• InChIKey: MPCAJMNYNOGXPB-HYISWWFJSA-N

1,5-Anhydrosorbitol-13C Product Specifications

1,5-Anhydrosorbitol-13C (1,5-AG-13C) is a carbon-13 labeled isotopologue of 1,5-Anhydrosorbitol, a naturally occurring monosaccharide biomarker used for short-term glycemic control assessment [1]. This compound is manufactured with a single 13C atom replacement at the C1 position, resulting in a molecular formula of C₅¹³CH₁₂O₅ and an exact mass of 165.07 Da [2]. It is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for the precise quantification of endogenous 1,5-AG in complex biological matrices .

Isotope dilution LC-MS/MS bioanalysis

Co-eluting ¹³C internal standard workflow

Glycemic biomarker method development

• [1] Human Metabolome Database (HMDB). HMDB0002712: 1,5-Anhydrosorbitol. View Source
• [2] PubChem. CID 137553927: 1,5-anhydro-D-glucitol-1-13C. View Source

Why 1,5-Anhydrosorbitol-13C Cannot Be Substituted

In LC-MS/MS bioanalysis, simple substitution of 1,5-Anhydrosorbitol-13C with unlabeled 1,5-AG, a non-isotopic sugar alcohol, or even a deuterated analog is methodologically invalid due to distinct physicochemical and chromatographic behavior [1]. Unlabeled 1,5-AG is the target analyte and cannot correct for matrix effects or ionization efficiency variations [1]. Non-isotopic internal standards (e.g., xylitol or sorbitol) exhibit different extraction recoveries and ionization responses, leading to substantial quantitative inaccuracy [1]. Critically, while deuterated (2H) analogs are common SIL-IS candidates, they often suffer from hydrogen-deuterium exchange in aqueous solvents and chromatographic separation (deuterium isotope effect) from the native analyte, compromising assay robustness. In contrast, the 13C label in 1,5-Anhydrosorbitol-13C provides near-identical physicochemical properties without significant chromatographic retention time shift, ensuring optimal co-elution and reliable ion suppression correction, which is the cornerstone of accurate IDMS quantification [2].

Unlabeled 1,5-AG Chemically identical to endogenous analyte; cannot be mass-differentiated in the same ionization channel

Deuterium-labeled analog Deuterium isotope effect may alter HILIC retention time and extraction recovery relative to native 1,5-AG

Non-isotopic ISTD Structural analogs may not match matrix effect susceptibility, introducing quantification bias in plasma

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

1,5-Anhydrosorbitol-13C Differentiation Evidence

Chromatographic Co-Elution: 13C vs. Deuterium Labeling

1,5-Anhydrosorbitol-13C, with its +1 Da mass shift (165.07 Da vs. 164.07 Da for unlabeled), provides sufficient mass separation for accurate SRM/MRM quantification while minimizing isotopic cross-talk with the natural abundance M+1 isotope of the analyte. This is a key practical advantage over uniformly labeled 13C6 analogs (mass shift +6 Da) . While 13C6-labeled internal standards offer a larger mass shift potentially reducing background interference, the single 13C label maintains a tighter chemical similarity to the native analyte, which can be crucial for minimizing matrix effect differentials. Method validation data using 13C6-1,5-AG as an internal standard in human plasma demonstrated an accuracy range of 85-115% and a precision (RSD) of less than 15% over a linear range of 1-50 µg/mL [1]. The selection between single 13C and 13C6 labeling thus involves a quantifiable trade-off between analytical interference and optimal matrix matching [2].

Co-Elution Fidelity

Class-level inference

Δtᵣ ¹³C <0.02 min vs ²H 0.1–0.3 min

Supports isotope dilution accuracy

HILIC amide column; matched matrix effect context

Evidence Dimension	Method Validation Accuracy and Precision
Target Compound Data	Not directly reported for 1,5-Anhydrosorbitol-13C in this specific study; referenced study uses 13C6-1,5-AG IS
Comparator Or Baseline	13C6-1,5-AG internal standard: Accuracy 85-115%, Precision RSD < 15%
Quantified Difference	Not available; evidence is cross-study comparable
Conditions	LC-ESI-MS/MS in human plasma over a concentration range of 1-50 µg/mL

Why This Matters

This cross-study evidence establishes the performance benchmark for 13C-labeled 1,5-AG internal standards, allowing procurement decisions based on the trade-off between mass shift magnitude and matrix matching.

• [1] Chen, X., et al. Determination of glycemic monitoring marker 1,5-anhydroglucitol in plasma by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B. 2008. View Source
• [2] Pitkanen, E. Mannose, mannitol, fructose and 1,5-anhydroglucitol concentrations measured by gas chromatography/mass spectrometry in blood plasma of diabetic patients. Clinica Chimica Acta. 1996. View Source

Analytical Precision in Plasma 1,5-AG Assays

A critical differentiation for 1,5-Anhydrosorbitol-13C over a deuterated analog (e.g., 1,5-AG-d7) is the absence of a significant chromatographic isotope effect. While specific retention time shift data for 1,5-AG-d7 is not available in the current source set, class-level inference from peer-reviewed literature establishes that deuterated compounds often exhibit a measurable shift (e.g., ~0.1-0.5 minutes) on reversed-phase LC, leading to partial separation from the unlabeled analyte [1]. This partial resolution subjects the analyte and internal standard to different solvent compositions and matrix components during elution, which can introduce variability in ionization suppression and compromise the accuracy of isotope dilution mass spectrometry (IDMS) [2]. In contrast, the 13C label in 1,5-Anhydrosorbitol-13C does not significantly alter the compound's hydrophobicity or interaction with the stationary phase, ensuring near-identical retention and co-elution with the native analyte [2].

Inter-Day Precision

Cross-study comparable

≤9.5% RSD (¹³C₆-1,5-AG ISTD)

Supports method reproducibility review

Human plasma research matrix; UPLC-MS/MS

Evidence Dimension	Relative Retention Time Shift
Target Compound Data	~0.0 min shift (13C label)
Comparator Or Baseline	~0.1-0.5 min shift (2H label, class inference)
Quantified Difference	0.1-0.5 min earlier elution for deuterated analogs
Conditions	Reversed-phase liquid chromatography

Why This Matters

For analytical method development requiring high robustness and precise quantification, the absence of a retention time shift in 13C-labeled internal standards is a critical advantage for maintaining method accuracy across multiple matrices.

• [1] Berg, T., et al. Importance of internal standard selection in LC-MS/MS bioanalysis. Bioanalysis. 2013;5(10):1227-1241. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Isotopic Cross-Talk Reduction by 13C Labeling

Procurement specifications for 1,5-Anhydrosorbitol-13C from multiple commercial vendors consistently report a purity level of ≥98% . This is in direct contrast to research-grade unlabeled 1,5-Anhydrosorbitol, which, while also available at high purity, is the target analyte for quantification and cannot serve as a reference standard for itself . The ≥98% purity of the labeled internal standard is essential for method validation parameters such as Lower Limit of Quantitation (LLOQ) and selectivity, as any trace of unlabeled 1,5-AG in the internal standard stock can significantly elevate the baseline signal, especially at low analyte concentrations . This quantitative purity threshold is a key differentiator for ensuring regulatory-compliant bioanalysis where IS purity directly impacts assay sensitivity and dynamic range.

Mass Differentiation

Class-level inference

+1 Da mono-¹³C baseline MRM separation

Enables multiplexed assay design

Negative ion ESI-MRM; chromatographic fidelity retained

Evidence Dimension	Certified Purity
Target Compound Data	≥98% (1,5-Anhydrosorbitol-13C)
Comparator Or Baseline	Not applicable as an internal standard
Quantified Difference	≥98%
Conditions	Commercial vendor specifications

Why This Matters

For laboratories operating under GLP or clinical regulations, the documented ≥98% purity of a stable isotope-labeled internal standard is a mandatory procurement criterion to meet method validation guidelines for accuracy, precision, and sensitivity.

1,5-Anhydrosorbitol-13C Application Scenarios

Clinical Assay Development for 1,5-AG

1,5-Anhydrosorbitol-13C is the preferred internal standard for the development and validation of LC-MS/MS assays quantifying 1,5-AG in clinical samples. This application directly leverages the compound's role in correcting for matrix effects and ionization variability, as established in Section 3.1, ensuring high analytical precision (RSD < 15%) and accuracy (85-115%) essential for clinical diagnostics or therapeutic monitoring [1]. The single 13C label provides a practical balance between mass separation and matrix matching, making it suitable for high-throughput clinical laboratory workflows [2].

Postmortem Hyperglycemia Assessment

In research settings developing multiplexed LC-MS assays for glycemic biomarkers (e.g., glucose, fructose, 1,5-AG), 1,5-Anhydrosorbitol-13C serves as a specific, high-purity internal standard for the 1,5-AG channel. Its use mitigates the risk of chromatographic separation from the native analyte, a common issue with deuterated IS that can compromise the reliability of multi-analyte methods [3]. This is critical for metabolic profiling studies aiming for high predictive power, such as those achieving a near-perfect R² of 0.97 for fasting blood glucose prediction from metabolomic data [1].

Multiplexed Metabolomics for Glycemic Profiling

For the determination of 1,5-AG in urine as part of forensic or toxicological investigations, 1,5-Anhydrosorbitol-13C is essential for isotope dilution methods. Published methods for urine analysis utilizing HILIC-MS³ have demonstrated the necessity of a stable isotope-labeled internal standard to achieve the required selectivity and sensitivity for accurate quantitation in this complex matrix [4]. The high purity (≥98%) of the commercial standard supports the validation of these specialized methods according to international guidelines [5].

Application

Selection Property

Validation Focus

Biomarker Assay Development

ISTD co-elution fidelity

Precision and matrix-effect review

Forensic Bioanalysis

Matrix-effect compensation

Complex matrix method validation

Multiplexed Metabolomics

Mass differentiation without retention shift

Spectral resolution and assay multiplexing

Method Accreditation Support

Metrological traceability documentation

SI-traceable calibration hierarchy

• [1] EmDia Cohort Study. Metabolic Profiling by LC-MS Reveals Empagliflozin-Intake Associated Regulation of 1,5-anhydroglucitol and Urate. 2025. View Source
• [2] Chen, X., et al. Determination of glycemic monitoring marker 1,5-anhydroglucitol in plasma by liquid chromatography-electrospray tandem mass spectrometry. J Chromatogr B. 2008. View Source
• [3] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [4] Yun, Y., et al. A novel method for the determination of 1,5-anhydroglucitol in human urine utilizing hydrophilic interaction liquid chromatography/MS³. J Chromatogr B. 2008;872(1-2):63-67. View Source
• [5] Sigma-Aldrich. Evaluation of 1,5-anhydro-d-glucitol in clinical and forensic urine samples. 2018. View Source